Cas no 1339099-11-4 (1-(Pyridine-3-carbonyl)azetidin-3-ol)
1-(Pyridine-3-carbonyl)azetidin-3-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(pyridine-3-carbonyl)azetidin-3-ol
- (3-hydroxyazetidin-1-yl)-pyridin-3-ylmethanone
- (3-Hydroxyazetidin-1-yl)(pyridin-3-yl)methanone
- 1-(Pyridine-3-carbonyl)azetidin-3-ol
-
- Inchi: 1S/C9H10N2O2/c12-8-5-11(6-8)9(13)7-2-1-3-10-4-7/h1-4,8,12H,5-6H2
- InChI Key: MCXHJGQQBUQDBE-UHFFFAOYSA-N
- SMILES: OC1CN(C(C2C=NC=CC=2)=O)C1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- XLogP3: -0.5
- Topological Polar Surface Area: 53.4
1-(Pyridine-3-carbonyl)azetidin-3-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P140061-100mg |
1-(Pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 100mg |
$ 185.00 | 2022-06-03 | ||
| TRC | P140061-500mg |
1-(Pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 500mg |
$ 680.00 | 2022-06-03 | ||
| TRC | P140061-1g |
1-(Pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 1g |
$ 1045.00 | 2022-06-03 | ||
| Life Chemicals | F6541-0307-0.25g |
1-(pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 95%+ | 0.25g |
$653.0 | 2023-09-06 | |
| Life Chemicals | F6541-0307-0.5g |
1-(pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 95%+ | 0.5g |
$688.0 | 2023-09-06 | |
| Life Chemicals | F6541-0307-1g |
1-(pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 95%+ | 1g |
$725.0 | 2023-09-06 | |
| Life Chemicals | F6541-0307-2.5g |
1-(pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 95%+ | 2.5g |
$1450.0 | 2023-09-06 | |
| Life Chemicals | F6541-0307-5g |
1-(pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 95%+ | 5g |
$2175.0 | 2023-09-06 | |
| Life Chemicals | F6541-0307-10g |
1-(pyridine-3-carbonyl)azetidin-3-ol |
1339099-11-4 | 95%+ | 10g |
$3045.0 | 2023-09-06 |
1-(Pyridine-3-carbonyl)azetidin-3-ol Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on 1-(Pyridine-3-carbonyl)azetidin-3-ol
Chemical Overview of 1-(Pyridine-3-carbonyl)azetidin-3-ol (CAS No. 1339099-11-4)
1-(Pyridine-3-carbonyl)azetidin-3-ol, also known by its CAS registry number CAS No. 1339099-11-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a pyridine ring with an azetidine moiety, making it a promising candidate for various applications in drug discovery and materials science.
The chemical structure of 1-(Pyridine-3-carbonyl)azetidin-3-ol consists of a pyridine ring substituted at the 3-position with a carbonyl group, which is further connected to an azetidine ring. The azetidine ring contains a hydroxyl group at the 3-position, contributing to the compound's hydrophilic properties. This structural arrangement not only enhances its stability but also provides opportunities for further functionalization, making it a versatile building block in organic synthesis.
Recent studies have highlighted the potential of CAS No. 1339099-11-4 as a precursor for bioactive molecules. Researchers have explored its role in the development of novel antibiotics, antiviral agents, and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms.
In addition to its pharmacological applications, 1-(Pyridine-3-carbonyl)azetidin-3-ol has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has led to its use in the synthesis of metalloorganic frameworks (MOFs). These frameworks are highly sought after for their potential in gas storage, catalysis, and sensing technologies.
The synthesis of CAS No. 1339099-11-4 typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale production.
From an environmental perspective, the compound's biodegradability and toxicity profile are critical considerations. Preliminary studies indicate that 1-(Pyridine-3-carbonyl)azetidin-3-ol exhibits low toxicity towards aquatic organisms, suggesting its potential as an environmentally friendly alternative in industrial applications.
In conclusion, CAS No. 1339099-11-4, or 1-(Pyridine-3-carbonyl)azetidin-3-one, represents a valuable addition to the arsenal of chemical compounds with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in future research and development efforts.
1339099-11-4 (1-(Pyridine-3-carbonyl)azetidin-3-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)